Ethanol-13C2
Overview
Description
Ethanol-13C2, also known as Ethyl alcohol-13C2, is a variant of ethanol where the carbon atoms are replaced with Carbon-13 isotopes . It has a molecular weight of 48.05 and a linear formula of 13CH313CH2OH .
Synthesis Analysis
The synthesis of this compound involves the use of position-specific 13C isotope analysis by NMR. This method is efficient in studying the 13C intramolecular distribution in ethanol and assessing the position-specific isotope compositions in the parent carbohydrates (glucose, fructose, or sucrose) .
Molecular Structure Analysis
The molecular structure of this compound is similar to that of regular ethanol, with the only difference being the replacement of the carbon atoms with Carbon-13 isotopes . The molecular formula is 13C2H6O, with an average mass of 48.054 Da and a monoisotopic mass of 48.048573 Da .
Chemical Reactions Analysis
This compound, like regular ethanol, undergoes various chemical reactions. For instance, it can undergo oxidation/decomposition over Rh (111) as modeled using density functional theory . The study of ethanol synthesis and the catalytic transformation of ethanol to lighter olefins such as ethylene and propylene is an active area of research .
Physical and Chemical Properties Analysis
This compound has a melting point of -114°C, a boiling point of 78°C, a specific gravity of 0.789, and a refractive index of 1.3627. It has a density of 0.839 g/mL at 25°C . It is a liquid at room temperature .
Scientific Research Applications
1. Neurological Research
Ethanol-13C2 has been instrumental in neurological research, particularly in understanding the effects of ethanol on neuronal and astroglial metabolism. A study by Tiwari et al. (2014) used 1H‐[13C]‐NMR spectroscopy alongside this compound to analyze ethanol's effects on brain neurotransmitter pathways. Their findings revealed significant insights into how ethanol influences glutamatergic and GABAergic neurons, enhancing our understanding of brain metabolism under the influence of ethanol.
2. Nanotechnology and Material Science
In the field of nanotechnology, this compound plays a pivotal role. For instance, Xiang et al. (2013) utilized isotopically labeled ethanol (like this compound) in tracing carbon atoms during the formation of single-walled carbon nanotubes (SWNTs). This research provided groundbreaking insights into the molecular dynamics of ethanol in the synthesis of advanced materials.
3. Biofuels and Renewable Energy
This compound also finds applications in renewable energy research, especially in biofuels. A study conducted by Murarka et al. (2007) demonstrated how 13C-labeled ethanol can be used to understand the fermentation processes in microorganisms like Escherichia coli. This research is crucial for developing efficient biofuel production methods.
4. Analytical Chemistry
In analytical chemistry, this compound is a valuable tool. For example, Caytan et al. (2007) highlighted the use of 13C NMR spectroscopy with ethanol for determining site-specific 13C/12C ratios. This technique is essential for the authentication and analysis of various substances, showcasing the versatility of this compound in chemical analysis.
5. Environmental Science
In environmental science, studies like Leigh et al. (2015) employed this compound in bioremediation research. By using stable isotope probing, they identified microbes stimulated by ethanol during uranium bioremediation in contaminated sediments. This research is crucial for environmental cleanup and understanding microbial interactions in ecosystems.
6. Fuel Cell Research
This compound is also used in fuel cell research. Hormilleja et al. (2014) studied the application of ethanol in hydrogen production for fuel cells. Their research contributes to the development of sustainable energy technologies, emphasizing the role of ethanol in alternative energy sources.
Safety and Hazards
Mechanism of Action
Target of Action
Ethanol-13C2, also known as Ethyl alcohol-13C2, primarily targets cellular energetics and the endoplasmic reticulum (ER) in the pancreas . The primary toxicity targets of alcohol and its metabolites in the pancreas are cellular energetics and the endoplasmic reticulum (ER) .
Mode of Action
This compound interacts with its targets by altering their structure and function . It binds directly to the receptors for acetylcholine, serotonin, GABA, and the NMDA receptors for glutamate . This interaction results in changes in the cell’s biochemistry, leading to various physiological effects .
Biochemical Pathways
This compound affects several biochemical pathways. It undergoes nonoxidative and oxidative metabolism, and one-carbon metabolism that encompasses both redox and transfer reactions that influence crucial cell proliferation machinery . This compound favors the uncontrolled production and action of free radicals, which interfere with the maintenance of essential cellular functions .
Pharmacokinetics
The pharmacokinetics of this compound involves absorption, distribution, metabolism, and excretion (ADME). Both acute and chronic ethanol use can cause transient changes to many physiological responses in different organ systems .
Result of Action
The molecular and cellular effects of this compound’s action include the generation of protein, DNA, and lipid adducts that interfere with the cellular processes related to growth and differentiation . Ethanol’s effects on stem cells, which are responsible for building and repairing tissues, are also significant .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include the presence of other substances, the physiological state of the organism, and genetic factors . For instance, the genetic polymorphisms of certain genes, particularly the mitochondrial aldehyde dehydrogenase (ALDH2), play a large role in the metabolism of acetaldehyde, a metabolite of ethanol .
Biochemical Analysis
Biochemical Properties
Ethanol-13C2 interacts with various enzymes, proteins, and other biomolecules. It is metabolized by the hepatic enzyme alcohol dehydrogenase . This compound also alters the membranes of neurons, their ion channels, enzymes, and receptors . It binds directly to the receptors for acetylcholine, serotonin, GABA, and the NMDA receptors for glutamate .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, ethanol exposure slows down cell cycle and replication fork progression, and results in morphological changes, which could be associated with membrane stress .
Molecular Mechanism
The molecular mechanism of action of this compound involves its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . This compound is believed to exert its effects primarily through positive allosteric modulation of the GABA A receptor .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. Ethanol-positive samples showed a statistically significant decrease in the ethanol concentration starting at 28 days under refrigeration and at 31 days for samples stored at room temperature .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, low-dose ethanol-feeding (2%) in high fat diet-treated mice may attenuate nonalcoholic fatty liver disease through downregulation of proinflammatory and profibrotic genes .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is a key player in the tricarboxylic acid cycle and glyoxylate shunt . It also plays a role in the synthesis of calcium carbide (Ca 13C2), which is subsequently used to generate acetylene – a universal 13C2 unit for atom-economic organic transformations .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body
Subcellular Localization
The subcellular localization of this compound and any effects on its activity or function are complex. Ethanol causes translocation of δ- and ε-PKC to new intracellular sites
Properties
IUPAC Name |
(1,2-13C2)ethanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3/i1+1,2+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFQSCWFLJHTTHZ-ZDOIIHCHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3][13CH2]O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301318065 | |
Record name | Ethanol-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301318065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
48.054 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70753-79-6 | |
Record name | Ethanol-13C2 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70753-79-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanol-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301318065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 70753-79-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.